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Compound of Interest

Compound Name: CAY10512

Cat. No.: B15619777

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of CAY10512,
a potent analog of resveratrol and an inhibitor of NF-kB activation.[1][2][3] Accurate preparation
of stock solutions is critical for ensuring the reproducibility and reliability of experimental results.

Introduction to CAY10512

CAY10512, with the formal name 1-fluoro-2-[2-(4-methoxyphenyl) ethenyl]-benzene, is a
substituted trans-stilbene that demonstrates significantly greater potency than resveratrol in
antioxidant activity and inhibition of TNFa-induced NF-kB activation.[1][3] It is widely used in
research related to immunity, inflammation, cellular stress responses, and apoptosis.[3][4]
Understanding its chemical properties is essential for proper handling and solution preparation.

Chemical and Physical Properties
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Property Value Reference
CAS Registry Number 139141-12-1 [5]
Molecular Formula C15H13FO [1][5]
Formula Weight 228.3 g/mol [1][5]

Purity >97% [1][5]
Appearance Crystalline solid [5]

Storage Temperature -20°C [1][5]
Stability > 4 years at -20°C [1][5]

Solubility of CAY10512

CAY10512 is soluble in various organic solvents but has limited solubility in aqueous buffers.[5]
The choice of solvent will depend on the specific requirements of the downstream application.

Solvent Solubility Reference
Dimethylformamide (DMF) ~3 mg/mL [1][5]
Dimethyl sulfoxide (DMSO) ~2 mg/mL [1][5]
Ethanol ~0.5 mg/mL [11[5]
DMF:PBS (pH 7.2) (1:2) ~0.3 mg/mL [1][5]

Note: For applications requiring an aqueous buffer, it is recommended to first dissolve
CAY10512 in DMF and then dilute with the aqueous buffer of choice.[5] Aqueous solutions of
CAY10512 are not recommended for storage for more than one day.[5]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10512 in DMSO. This
IS @& common starting concentration for many in vitro experiments.
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Materials

e CAY10512 (crystalline solid)

e Anhydrous Dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
e Analytical balance

» Pipettes and sterile pipette tips

e \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure

o Acclimatization: Before opening, allow the vial of CAY10512 to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture onto the
compound.

e Mass Calculation: Calculate the mass of CAY10512 required to prepare the desired volume
of a 10 mM stock solution.

o Formula: Mass (mg) = Desired Volume (mL) x 10 mM x 228.3 g/mol / 1000

o Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL x 10 mmol/L x 228.3 g/mol x (1 L/
1000 mL) x (1000 mg /1 g) = 2.283 mg

e Weighing: Carefully weigh out the calculated mass of CAY10512 using an analytical balance
and place it into a sterile microcentrifuge tube or amber glass vial.

o Solvent Addition: Add the calculated volume of DMSO to the tube containing the CAY10512.
For the example above, this would be 1 mL.

o Dissolution: Tightly cap the tube and vortex thoroughly until the CAY10512 is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.
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» Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes. Store the
aliquots at -20°C.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a CAY10512 stock solution.
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Caption: Workflow for preparing CAY10512 stock solution.
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Safety Precautions

CAY10512 should be handled with care, and appropriate safety precautions should be taken.
[5]

e Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,
and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes.

Handle the compound in a well-ventilated area, preferably in a chemical fume hood.

In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information before use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619777?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

